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Introduction

Octanoic acid triethanolamine salt is a versatile and widely utilized component in the
formulation of water-miscible metalworking fluids (MWFs). This alkanolamine salt is formed
through the neutralization of octanoic acid, a medium-chain fatty acid, with triethanolamine
(TEA). Its utility in MWFs stems from its multifunctional properties, primarily acting as a
corrosion inhibitor, lubricant (oily agent), and emulsifier. These attributes contribute to
enhanced tool life, improved workpiece surface finish, and the overall stability and longevity of
the metalworking fluid.

This document provides detailed application notes on the functions and performance of
octanoic acid triethanolamine salt in metalworking fluids, along with standardized
experimental protocols for its evaluation.

Key Functions and Mechanisms of Action

Octanoic acid triethanolamine salt enhances the performance of metalworking fluids through
several key mechanisms:

o Corrosion Inhibition: The salt adsorbs onto metal surfaces, forming a protective, hydrophobic
film. This film acts as a barrier, isolating the metal from corrosive elements within the
agueous environment of the MWF. The triethanolamine component also contributes to
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maintaining an alkaline pH (typically between 8.5 and 9.5), which is crucial for preventing

ferrous metal corrosion.[1][2]

o Lubrication: As an oiliness agent, the salt reduces friction between the cutting tool and the
workpiece. The fatty acid component of the salt forms a physical adsorption layer on the
metal surfaces, providing boundary lubrication under low-load conditions. This action
minimizes wear on the cutting tool and improves the surface finish of the workpiece.[3]

o Emulsification: Octanoic acid triethanolamine salt acts as a surfactant, facilitating the
formation of stable oil-in-water emulsions. The molecule possesses both a hydrophilic
(triethanolamine) and a lipophilic (octanoic acid) portion, allowing it to reduce the interfacial
tension between oil and water. This property is essential for creating and maintaining the
homogeneity of soluble oil and semi-synthetic metalworking fluids.

Data Presentation

While specific performance data for octanoic acid triethanolamine salt is not extensively
published, the following tables present representative data for closely related short- and
medium-chain fatty acid triethanolamine salts, which can be considered indicative of its
expected performance.

Table 1: Corrosion Inhibition Performance of Alkanolamine Carboxylates
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Note: Data for Triethanolamine Decanedioate is presented as a proxy for the corrosion

inhibition performance of a medium-chain carboxylate salt of triethanolamine.

Table 2: Lubricity Performance of Triethanolamine Fatty Acid Salts
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Note: Data for Triethanolamine Oleate and other lubricant formulations are provided to give a

general indication of lubricity performance achievable with fatty acid-based additives.

Table 3: Emulsion Stability of Formulations Containing Fatty Acid Derivatives
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Note: This table provides general data on emulsion stability achieved with formulations
containing fatty acid derivatives as emulsifiers.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of
octanoic acid triethanolamine salt in metalworking fluids.

Protocol 1: Corrosion Inhibition Evaluation (Based on
ASTM G31)

Objective: To determine the corrosion inhibition efficiency of octanoic acid triethanolamine
salt on ferrous metals.

Materials:
e Metal coupons (e.g., cast iron, mild steel) of standard dimensions.

o Test solution: Deionized water containing a specified concentration of octanoic acid
triethanolamine salt.
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e Control solution: Deionized water.

e Glass beakers or flasks.

o Constant temperature bath.

e Analytical balance.

e Desiccator.

¢ Cleaning agents (e.g., inhibited hydrochloric acid, acetone).

Procedure:

e Specimen Preparation:

[e]

Mechanically polish the metal coupons with silicon carbide paper of decreasing grit size.

o

Degrease the coupons by sonicating in acetone.

[¢]

Rinse with deionized water and dry with a stream of warm air.

o

Weigh the coupons accurately using an analytical balance (W_initial).

Store in a desiccator until use.

[e]

e Immersion Test:
o Prepare the test and control solutions.

o Place the prepared coupons in individual beakers containing the test and control solutions.
Ensure the coupons are fully immersed.

o Maintain the beakers in a constant temperature bath at a specified temperature (e.g.,
50°C) for a set duration (e.g., 24 hours).

o Post-Test Cleaning and Evaluation:

o After the immersion period, remove the coupons from the solutions.
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o Clean the coupons to remove corrosion products according to ASTM G1 procedures (e.g.,
immersion in inhibited hydrochloric acid).

o Rinse with deionized water and acetone, then dry.

o Weigh the cleaned and dried coupons (W_final).

 Calculation of Corrosion Rate and Inhibition Efficiency:
o Calculate the weight loss (AW = W _initial - W_final).

o Calculate the corrosion rate (CR) in mm/year using the formula: CR = (K x AW) / (A x T x
D) where K = constant (8.76 x 10™4), A = surface area of the coupon (cm?), T = immersion
time (hours), and D = density of the metal (g/cm3).

o Calculate the inhibition efficiency (IE%) using the formula: IE% = [(CR_control - CR_test) /
CR_control] x 100 where CR_control is the corrosion rate in the control solution and
CR_test is the corrosion rate in the test solution.

Protocol 2: Lubricity Evaluation (Based on ASTM D4172
- Four-Ball Method)

Objective: To assess the wear-preventive characteristics of a metalworking fluid containing
octanoic acid triethanolamine salt.

Materials:
e Four-Ball Wear Test Machine.
o Steel balls (AISI 52100 steel, 12.7 mm diameter).

o Test lubricant: A base metalworking fluid formulated with a specified concentration of
octanoic acid triethanolamine salt.

o Reference lubricant.

¢ Solvents for cleaning (e.g., heptane, acetone).
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» Microscope for measuring wear scars.

Procedure:

e Apparatus Setup and Cleaning:

o

Thoroughly clean the test balls, ball pot, and locking ring with solvents and dry them.

e Test Execution:

o

Place three clean steel balls in the ball pot and secure them with the locking ring.

Pour the test lubricant into the ball pot to a level at least 3 mm above the top of the balls.
Place the fourth ball in the chuck of the test machine.

Assemble the ball pot onto the machine.

Apply a specified load (e.g., 15 kgf or 40 kgf) and start the motor to rotate the top ball at a
set speed (e.g., 1200 rpm).

Maintain the lubricant temperature at a specified level (e.g., 75°C) for the duration of the
test (e.g., 60 minutes).

e Measurement and Analysis:

After the test, disassemble the apparatus and clean the three lower balls with solvent.

Measure the diameter of the wear scars on the three lower balls in two directions (parallel
and perpendicular to the direction of sliding) using a microscope.

Calculate the average wear scar diameter for each ball and then the average for all three
balls.

Compare the average wear scar diameter with that obtained for the reference lubricant. A
smaller wear scar diameter indicates better lubricity.
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Protocol 3: Emulsion Stability Evaluation (Based on
ASTM D3707)

Objective: To determine the stability of an oil-in-water emulsion formulated with octanoic acid

triethanolamine salt.

Materials:

Graduated 100-mL glass cylinders with stoppers.

Constant temperature oven.

Blender or homogenizer.

Test emulsion: A metalworking fluid concentrate containing octanoic acid triethanolamine

salt, diluted to a working concentration with water of known hardness.
Procedure:
e Emulsion Preparation:

o Prepare the test emulsion by adding the concentrate to the water while stirring with a
blender or homogenizer for a specified time to ensure a uniform emulsion.

 Stability Test:
o Pour 100 mL of the freshly prepared emulsion into a graduated cylinder.

o Stopper the cylinder and place it in a constant temperature oven set at a specified

temperature (e.g., 40°C).
o Observe the emulsion at regular intervals (e.g., 1, 4, 8, 24, and 48 hours).
e Evaluation:

o Record the volume (in mL) of any free oil ("cream"”) that separates at the top of the
emulsion.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b1654422?utm_src=pdf-body
https://www.benchchem.com/product/b1654422?utm_src=pdf-body
https://www.benchchem.com/product/b1654422?utm_src=pdf-body
https://www.benchchem.com/product/b1654422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

o Record the volume (in mL) of any free water ("sediment") that separates at the bottom.

o A stable emulsion will show minimal or no separation of oil or water over the test period.
The results are typically reported as "mL of cream / mL of sediment” at each observation

time.

Visualizations

The following diagrams illustrate the key mechanisms and workflows related to the application
of octanoic acid triethanolamine salt in metalworking fluids.
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Caption: Formation of octanoic acid triethanolamine salt and its corrosion inhibition

mechanism.
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Caption: Mechanism of oil-in-water emulsion stabilization by octanoic acid triethanolamine

salt.
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Caption: General experimental workflow for performance evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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